Cas no 1430748-35-8 (1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol
• CAS No: 1430748-35-8
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5209190
• PubChem ID: 65417783
• Update Time: 2025-08-02

1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-4-fluoro-3-methyl-
• 1-(4-Fluoro-3-methylphenyl)prop-2-en-1-ol
• 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol

• Inchi： 1S/C10H11FO/c1-3-10(12)8-4-5-9(11)7(2)6-8/h3-6,10,12H,1H2,2H3
• InChI Key： HHYDYOUNEOSLDG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(C)C=1)(O)C=C

Additional information on 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol

Introduction to 1-(4-Fluoro-3-methylphenyl)prop-2-en-1-ol (CAS No. 1430748-35-8)

1-(4-Fluoro-3-methylphenyl)prop-2-en-1-ol, with the CAS number 1430748-35-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and an allylic alcohol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol can be represented as C₁₀H₁₀FO, with a molecular weight of approximately 166.18 g/mol. The presence of the fluoro group and the methyl substitution on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The allylic alcohol functionality, on the other hand, provides a reactive site that can be further modified to enhance the compound's pharmacological properties.

In recent years, 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits promising inhibitory effects on certain kinases, which are enzymes that play crucial roles in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol demonstrated significant inhibition of protein kinase B (Akt), a key regulator of cell survival and proliferation. The researchers found that the compound effectively reduced Akt phosphorylation in cancer cell lines, leading to decreased cell viability and increased apoptosis. This finding suggests that 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol could be a potential lead compound for the development of novel anticancer agents.

Beyond its anticancer potential, 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mediators, and targeting specific inflammatory pathways can have therapeutic benefits in conditions such as arthritis and inflammatory bowel disease. A study published in the European Journal of Pharmacology in 2023 investigated the anti-inflammatory effects of 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol in an animal model of arthritis. The results showed that the compound significantly reduced inflammation markers and improved joint function, indicating its potential as an anti-inflammatory agent.

The synthetic route for preparing 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol involves several well-established chemical reactions. One common approach is to start with 4-fluoroacetophenone, which undergoes a Wittig reaction with an appropriate phosphonium salt to form the desired allylic alcohol. This synthetic method allows for efficient and scalable production of the compound, making it suitable for further preclinical and clinical studies.

In addition to its biological activities, the physicochemical properties of 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol are also important considerations for its pharmaceutical development. The compound is typically a colorless liquid at room temperature with a boiling point around 95°C at reduced pressure. Its solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it easy to handle and formulate for various experimental purposes.

The safety profile of 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety evaluations are necessary before advancing to clinical trials.

In conclusion, 1-(4-fluoro-3-methylphenyl)prop-2-en-1-ol (CAS No. 1430748-35-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its pharmacological properties for clinical use.